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Introduction

Foxy-5, a formylated hexapeptide mimetic of Wnt5a, is a modulator of the non-canonical Wnt
signaling pathways.[1][2] It has demonstrated potential as an anti-metastatic agent by inhibiting
cancer cell migration and invasion.[3][4] Unlike canonical Wnt signaling, Foxy-5 does not
activate the [-catenin pathway. Instead, its mechanism of action is primarily attributed to the
activation of the Wnt/Ca2+ and Planar Cell Polarity (PCP) pathways.

These application notes provide detailed protocols for measuring the signaling events induced
by Foxy-5 TFA, offering researchers the tools to investigate its mechanism of action and
screen for its effects in various cellular contexts. The following sections describe methods to
quantify changes in intracellular calcium levels, the activation of key small GTPases (RhoA and
Racl), and the phosphorylation of downstream kinases such as JNK.

Foxy-5 Signaling Pathways

Foxy-5 activates non-canonical Wnt signaling through Frizzled receptors, leading to the
activation of two distinct downstream cascades: the Wnt/Ca2+ pathway and the Planar Cell
Polarity (PCP) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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